2-((3-(3-methoxyphenyl)-4-oxo-4,5-dihydro-3H-pyrimido[5,4-b]indol-2-yl)thio)-N-(naphthalen-1-yl)acetamide

• IUPAC Name: 2-[[3-(3-methoxyphenyl)-4-oxo-5H-pyrimido[5,4-b]indol-2-yl]sulfanyl]-N-naphthalen-1-ylacetamide
• InChI: InChI=1S/C29H22N4O3S/c1-36-20-11-7-10-19(16-20)33-28(35)27-26(22-13-4-5-14-24(22)31-27)32-29(33)37-17-25(34)30-23-15-6-9-18-8-2-3-12-21(18)23/h2-16,31H,17H2,1H3,(H,30,34)
• InChI Key: GSLSOIXWGQLNEF-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC(=C1)N2C(=O)C3=C(C4=CC=CC=C4N3)N=C2SCC(=O)NC5=CC=CC6=CC=CC=C65
• Molecular Formula: C29H22N4O3S
• Molecular Weight: 506.6 g/mol
• CAS No.: 536706-71-5

Description

2-((3-(3-methoxyphenyl)-4-oxo-4,5-dihydro-3H-pyrimido[5,4-b]indol-2-yl)thio)-N-(naphthalen-1-yl)acetamide is a useful research compound. Its molecular formula is C29H22N4O3S and its molecular weight is 506.58. The purity is usually 95%.
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Scientific Research Applications

Antimicrobial and Antifungal Activity

Research has identified derivatives of similar compounds demonstrating promising antibacterial and antifungal activities against various pathogenic microorganisms. Notably, certain derivatives have shown significant effectiveness, indicating the potential of these compounds in developing new antimicrobial agents (Debnath & Ganguly, 2015).

Anti-HIV Activity

Another study explored the synthesis and evaluation of naphthalene derivatives for their inhibitory activity against HIV-1 and HIV-2. The findings revealed potent inhibitory effects in vitro, suggesting these derivatives as promising leads for antiviral drug development (Hamad et al., 2010).

Structural Studies

Structural analysis of quinoline derivatives with amide bonds, including co-crystals and salts, provides insights into their molecular arrangements and interactions. This research aids in understanding the compound's physical properties and potential applications in material science (Karmakar et al., 2009).

Pharmacological Evaluation

A comprehensive study evaluated heterocyclic derivatives for their toxicity, tumor inhibition, antioxidant, analgesic, and anti-inflammatory actions. The compounds demonstrated varying degrees of activity across these biological functions, highlighting their potential in pharmacological applications (Faheem, 2018).

Synthetic Methodologies

Innovative synthetic methods for creating derivatives of naphthalene and related compounds have been developed, contributing to the advancement of organic chemistry and facilitating the exploration of these compounds' biological activities (Jing, 2010).